Cas no 76045-49-3 (1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-)

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- structure
76045-49-3 structure
Product Name:1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
CAS No:76045-49-3
MF:C20H24O3
MW:312.402766227722
CID:837706
PubChem ID:442289
Update Time:2025-04-19

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
    • Broussonin C
    • 5-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol
    • Broussonin C.
    • 4-[3-[4-Hydroxy-3-(3-methyl-2-butenyl)phenyl]propyl]-1,3-benzenediol
    • [ "" ]
    • HY-N2962
    • FS-9265
    • AKOS040761431
    • CS-0023596
    • B0005-458177
    • CHEBI:3186
    • 76045-49-3
    • SCHEMBL23268429
    • CHEMBL468906
    • BDBM50254430
    • BroussoninC
    • 4-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol
    • Q27105977
    • BDA04549
    • DA-71773
    • Inchi： 1S/C20H24O3/c1-14(2)6-8-17-12-15(7-11-19(17)22)4-3-5-16-9-10-18(21)13-20(16)23/h6-7,9-13,21-23H,3-5,8H2,1-2H3
    • InChI Key： CMOZGCJOTGLPKO-UHFFFAOYSA-N
    • SMILES： OC1=CC=C(C=C1C/C=C(\C)/C)CCCC1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 312.173
  • Monoisotopic Mass: 312.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2
  • XLogP3: 5.5

Experimental Properties

  • Color/Form: Oil
  • Density: 1.154
  • Boiling Point: 499.3°C at 760 mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.611
  • PSA: 60.69000
  • LogP: 4.48740
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Security Information

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3540-1 mg
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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TargetMol Chemicals
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1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76045-49-3)1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
Order Number:A1241923
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:58
Price ($):252
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:76045-49-3)1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
A1241923
Purity:99%
Quantity:5mg
Price ($):252
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